Cas no 540755-52-0 (4-chloro-N-(2-chloro-5-nitrophenyl)butanamide)

4-Chloro-N-(2-chloro-5-nitrophenyl)butanamide is a chlorinated nitroaromatic compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features both chloro and nitro substituents, which enhance reactivity in electrophilic and nucleophilic substitution reactions. The compound’s butanamide backbone provides flexibility for further functionalization, making it a versatile intermediate in medicinal chemistry. The presence of electron-withdrawing groups (chloro and nitro) increases its utility in cross-coupling reactions and heterocycle formation. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to its reactive functional groups. This compound is primarily used in controlled laboratory settings for specialized synthetic applications.
4-chloro-N-(2-chloro-5-nitrophenyl)butanamide structure
540755-52-0 structure
Product Name:4-chloro-N-(2-chloro-5-nitrophenyl)butanamide
CAS No:540755-52-0
MF:C10H10Cl2N2O3
MW:277.10400056839
CID:6785510
PubChem ID:3661243
Update Time:2025-06-14

4-chloro-N-(2-chloro-5-nitrophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide
    • 540755-52-0
    • AKOS003846360
    • Inchi: 1S/C10H10Cl2N2O3/c11-5-1-2-10(15)13-9-6-7(14(16)17)3-4-8(9)12/h3-4,6H,1-2,5H2,(H,13,15)
    • InChI Key: VRBIKBAPOYPJRI-UHFFFAOYSA-N
    • SMILES: ClCCCC(NC1C(=CC=C(C=1)[N+](=O)[O-])Cl)=O

Computed Properties

  • Exact Mass: 276.0068476g/mol
  • Monoisotopic Mass: 276.0068476g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 74.9Ų

4-chloro-N-(2-chloro-5-nitrophenyl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629407-1g
4-Chloro-N-(2-chloro-5-nitrophenyl)butanamide
540755-52-0 98%
1g
¥4095.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629407-5g
4-Chloro-N-(2-chloro-5-nitrophenyl)butanamide
540755-52-0 98%
5g
¥13979.00 2024-05-09

4-chloro-N-(2-chloro-5-nitrophenyl)butanamide Related Literature

Additional information on 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide

Comprehensive Overview of 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide (CAS No. 540755-52-0)

4-chloro-N-(2-chloro-5-nitrophenyl)butanamide, with the CAS registry number 540755-52-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic IUPAC name, belongs to the class of chlorinated nitroaromatic amides, which are known for their versatile applications in synthetic chemistry. The presence of both chloro and nitro functional groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide has increased due to its potential role in the development of novel pharmaceutical agents and crop protection chemicals. Researchers have explored its utility in creating herbicides and fungicides, aligning with the growing global focus on sustainable agriculture. The compound's unique chemical properties, such as its stability and reactivity, make it a candidate for further study in drug discovery and material science.

The synthesis of 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide typically involves multi-step organic reactions, including amidation and nitration processes. Its molecular formula, C10H10Cl2N2O3, reflects a balanced combination of electronegative atoms, which contribute to its reactivity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and purify this compound, ensuring high purity for research and industrial applications.

One of the trending topics in the scientific community is the exploration of green chemistry approaches for synthesizing compounds like 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide. Researchers are investigating eco-friendly catalysts and solvent systems to minimize environmental impact. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals and students alike.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that derivatives of 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide may exhibit antimicrobial or anti-inflammatory properties, though further validation is required. This has sparked discussions in online forums and academic circles, particularly among those researching small molecule therapeutics.

From a commercial perspective, 540755-52-0 is listed in chemical databases as a research-grade material, often procured by laboratories and academic institutions. Its pricing and availability are influenced by factors such as supply chain dynamics and regulatory compliance, which are common concerns for buyers. Keywords like "buy 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide" and "CAS 540755-52-0 supplier" frequently appear in search engine queries, reflecting market demand.

In summary, 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide (CAS No. 540755-52-0) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound remains a key player in the advancement of specialty chemicals.

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